1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C22H35NO2.ClH/c1-17-7-6-8-18(2)23(17)15-21(24)16-25-22-13-11-20(12-14-22)19-9-4-3-5-10-19;/h11-14,17-19,21,24H,3-10,15-16H2,1-2H3;1H
• InChI Key: QSYYPVPGXIWQRT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1CC(COC2=CC=C(C=C2)C3CCCCC3)O)C.Cl
• Molecular Formula: C22H36ClNO2
• Molecular Weight: 382.0 g/mol

Description

1-(4-Cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride (CHP-DPP) is a synthetic compound that has been used in a variety of scientific research applications. It is a relatively new compound, having been first synthesized in the early 2000s, and is gaining more attention in the scientific community as its applications are being explored. CHP-DPP is a derivative of cyclohexylphenoxyacetic acid (CHPAA) and has a wide range of biochemical and physiological effects. This article will provide an overview of CHP-DPP, including its synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride has a wide range of scientific research applications. It has been used to study the effects of various drugs on the central nervous system, as well as to investigate the effects of various hormones on the body. It has also been used to study the effects of various environmental toxins on the body, as well as to study the effects of various drugs on the immune system. Additionally, 1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride has been used to study the effects of various drugs on the cardiovascular system, as well as to study the effects of various drugs on the endocrine system.

Mechanism of Action

The mechanism of action of 1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride is not fully understood, but it is thought to act as an agonist of the serotonin 5-HT1A receptor. This receptor is involved in a variety of physiological processes, such as the regulation of mood, appetite, sleep, and anxiety. It is believed that 1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride binds to this receptor and activates it, leading to the effects observed in scientific research.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride are still being studied, but it has been observed to have a wide range of effects. It has been shown to have an antidepressant-like effect in animal models, as well as an anxiolytic-like effect. It has also been shown to have a sedative-like effect, as well as an anti-inflammatory effect. Additionally, it has been observed to have an anti-nociceptive effect, as well as an anti-hyperalgesic effect.

Advantages and Limitations for Lab Experiments

1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride has a number of advantages and limitations for use in lab experiments. One of the main advantages is that it is relatively easy to synthesize, making it an ideal choice for researchers. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, there are some limitations, such as the fact that it is not water soluble and must be dissolved in a suitable solvent before use. Additionally, it is not very potent, so higher concentrations may be needed for certain experiments.

Future Directions

There are a number of potential future directions for research involving 1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride. One potential direction is to further explore its effects on the central nervous system, as well as its effects on other physiological processes. Additionally, further research could be conducted to explore its potential therapeutic applications, such as its use in the treatment of depression, anxiety, and other mental health disorders. Finally, further research could be conducted to explore its potential side effects, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of 1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride is a multi-step process that involves the combination of cyclohexylphenoxyacetic acid (CHPAA) and 2,6-dimethylpiperidin-1-ylpropan-2-ol (DMPP). The first step is to prepare a reaction mixture of CHPAA and DMPP in a suitable solvent, such as acetonitrile. The reaction mixture is then heated to a temperature of approximately 155°C and stirred until the reaction is complete. The product is then cooled and filtered, and the resulting compound is 1-(4-cyclohexylphenoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride hydrochloride.